Cas no 2171801-50-4 (4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one
• CAS No: 2171801-50-4
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 5800614
• PubChem ID: 77303840
• Update Time: 2025-06-30

4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one
• EN300-1645838
• 2171801-50-4

• Inchi： 1S/C7H14N2O3/c1-2-11-4-3-9-7(10)6(8)5-12-9/h6H,2-5,8H2,1H3
• InChI Key： GXIDCMCNIDHRTJ-UHFFFAOYSA-N
• SMILES： O1CC(C(N1CCOCC)=O)N

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.8Ų

Additional information on 4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one

Research Brief on 4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one (CAS: 2171801-50-4): Recent Advances and Applications

4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one (CAS: 2171801-50-4) is a synthetic oxazolidinone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. Oxazolidinones are a well-known class of compounds with diverse biological activities, including antibacterial, antifungal, and anti-inflammatory properties. This research brief aims to summarize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one, which contribute to its biological activity. The presence of the ethoxyethyl side chain and the amino group at the 4-position of the oxazolidinone ring enhances its solubility and bioavailability, making it a promising candidate for further drug development. Researchers have also explored its mechanism of action, particularly its interaction with bacterial ribosomes, which suggests potential as a novel antibacterial agent.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers synthesized a series of oxazolidinone derivatives, including 4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one, and evaluated their antibacterial activity against multidrug-resistant strains. The results demonstrated significant inhibitory effects against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and vancomycin-resistant *Enterococci* (VRE). The compound's low toxicity profile in mammalian cells further supports its potential as a therapeutic agent.

Another area of interest is the compound's potential anti-inflammatory properties. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* investigated the effects of 4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one on inflammatory pathways. The findings revealed that the compound could modulate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one has also been optimized in recent years. A 2023 paper in *Organic Process Research & Development* described a scalable and cost-effective synthetic route using readily available starting materials. This advancement is critical for large-scale production and future clinical trials.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and tissue distribution, require further investigation. Additionally, more in vivo studies are needed to validate its efficacy and safety in animal models before progressing to human trials.

In conclusion, 4-amino-2-(2-ethoxyethyl)-1,2-oxazolidin-3-one (CAS: 2171801-50-4) represents a promising candidate in the field of medicinal chemistry. Its dual antibacterial and anti-inflammatory activities, coupled with its favorable pharmacokinetic profile, make it a compound of significant interest for future research and development. Continued efforts to optimize its synthesis and evaluate its therapeutic potential will be crucial in advancing this compound toward clinical applications.